2-chloro-N-{1-[1-(2,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]-3-methyl-1H-pyrazol-5-yl}benzamide

• IUPAC Name: 2-chloro-N-[2-[1-(2,4-dimethylphenyl)pyrazolo[3,4-d]pyrimidin-4-yl]-5-methylpyrazol-3-yl]benzamide
• InChI: InChI=1S/C24H20ClN7O/c1-14-8-9-20(15(2)10-14)31-22-18(12-28-31)23(27-13-26-22)32-21(11-16(3)30-32)29-24(33)17-6-4-5-7-19(17)25/h4-13H,1-3H3,(H,29,33)
• InChI Key: WANOCEVGYIPSNZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)N2C3=C(C=N2)C(=NC=N3)N4C(=CC(=N4)C)NC(=O)C5=CC=CC=C5Cl)C
• Molecular Formula: C24H20ClN7O
• Molecular Weight: 457.9 g/mol

Description

The compound “2-chloro-N-{1-[1-(2,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]-3-methyl-1H-pyrazol-5-yl}benzamide” is a complex organic molecule. It contains a pyrazolo[3,4-d]pyrimidine core, which is a fused nitrogen-containing heterocyclic ring system. This core is considered a privileged structure in biologically active compounds and is a bioisostere of natural purine.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds have been synthesized using ultrasonic-assisted Huisgen 1,3-dipolar cycloaddition reactions. This involves the reaction of a 1,3-dipolar organic azide and a terminal alkyne in the presence of a Cu(I) catalyst.

Mechanism of Action

The mechanism of action of this compound would depend on its specific biological targets. Pyrazolo[3,4-d]pyrimidines have been reported to have potential pharmacological activity, including antiviral, antimicrobial, and antitumor effects.

Future Directions

Future research could focus on further exploring the biological activity of this compound and similar compounds. This could include testing their activity against various disease targets and optimizing their structures for improved activity.